Cas no 1179425-67-2 (N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179425-67-2
• MF: C₂₀H₂₂Cl₂N₆O
• MW: 433.33428144455
• CID: 5472447
• PubChem ID: 18580332
• Update Time: 2025-10-30

N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chlorophenyl)-4-N-(4-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• N2-(3-chlorophenyl)-6-morpholino-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride
• N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• F2704-0387
• 1179425-67-2
• AKOS016395558

• Inchi： 1S/C20H21ClN6O.ClH/c1-14-5-7-16(8-6-14)22-18-24-19(23-17-4-2-3-15(21)13-17)26-20(25-18)27-9-11-28-12-10-27;/h2-8,13H,9-12H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key： WOKYZXJHYBXGKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1N=C(NC2C=CC(C)=CC=2)N=C(N=1)N1CCOCC1.Cl

Computed Properties

• Exact Mass: 432.1232147g/mol
• Monoisotopic Mass: 432.1232147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Additional information on N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride

N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Hydrochloride (CAS No. 1179425-67-2): A Comprehensive Overview

N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179425-67-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazines and is characterized by its unique molecular structure, which includes a triazine core and functional groups such as chlorophenyl, methylphenyl, and morpholine moieties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The molecular formula of N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride is C₁₉H₂₀Cl₂N₆O and its molecular weight is 395.30 g/mol. The compound's chemical structure features a central triazine ring with two amine substituents at the 2 and 4 positions, which are further functionalized with a 3-chlorophenyl group and a 4-methylphenyl group. The morpholine moiety at the 6 position adds to the compound's complexity and contributes to its pharmacological properties.

Recent studies have explored the pharmacological activities of N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride. One notable area of research is its antitumor activity. In vitro and in vivo experiments have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its antitumor properties, N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride has shown promise in neurodegenerative diseases. Preclinical studies have indicated that the compound can modulate neuroinflammation and oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's. The ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be formulated into sustained-release dosage forms for prolonged therapeutic effects.

Toxicity studies on N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride have revealed that it has a relatively low toxicity profile. In animal models, no significant adverse effects were observed at therapeutic doses. However, higher doses led to mild liver enzyme elevations and gastrointestinal disturbances. These findings underscore the importance of dose optimization in clinical settings to ensure safety and efficacy.

The clinical development of N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride is currently underway. Phase I clinical trials have been completed with promising results in terms of safety and tolerability. Phase II trials are ongoing to evaluate the compound's efficacy in specific patient populations. The primary endpoints of these trials include tumor response rates, progression-free survival (PFS), and overall survival (OS).

In conclusion, N2-(3-chlorophenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179425-67-2) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and multifaceted pharmacological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable addition to the pharmaceutical arsenal.